2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C20H21ClN4OS/c1-14-15(21)5-4-7-16(14)22-19(26)13-24-9-11-25(12-10-24)20-23-17-6-2-3-8-18(17)27-20/h2-8H,9-13H2,1H3,(H,22,26)
• InChI Key: JSYMDWGVDQKGRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN2CCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H21ClN4OS
• Molecular Weight: 400.9 g/mol

Description

2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit high affinity and selectivity for certain receptors in the brain, including the serotonin 5-HT1A and 5-HT7 receptors, which are involved in regulating mood, anxiety, and cognition. This compound has also been investigated as a potential therapeutic agent for the treatment of various neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide is not fully understood, but it is believed to act as a partial agonist or antagonist of certain receptors in the brain, including the serotonin 5-HT1A and 5-HT7 receptors. By modulating the activity of these receptors, this compound may affect neurotransmitter release, synaptic plasticity, and neuronal excitability, leading to changes in mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide can exert various biochemical and physiological effects in the brain and other organs. For example, it has been shown to increase the levels of certain neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in regulating mood, motivation, and arousal. It has also been shown to modulate the activity of certain ion channels and transporters, which are involved in regulating neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide in lab experiments is its high affinity and selectivity for certain receptors in the brain, which allows for precise modulation of neuronal activity. It also has good solubility and stability, which makes it easy to handle and store. However, one of the limitations of using this compound is its potential toxicity and side effects, which may vary depending on the dose and duration of exposure.

Future Directions

There are several future directions for research on 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide. One area of interest is the development of novel therapeutic agents based on this compound for the treatment of various neurological and psychiatric disorders. Another area of interest is the investigation of the molecular mechanisms underlying its pharmacological effects, which may lead to the discovery of new targets for drug development. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical settings, as well as to explore its potential applications in other fields such as chemical biology and materials science.

Synthesis Methods

The synthesis of 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide involves the reaction of 3-chloro-2-methylaniline with 2-(4-piperazin-1-ylphenyl)benzo[d]thiazole-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is a white crystalline powder that can be purified by recrystallization or chromatography.